Cas no 1297547-42-2 (3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1297547-42-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 4693169
• Update Time: 2025-11-02

3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-4-methyl-1H-pyrazole-3-carboxylic acid
• GYLZIFSWCCXONF-UHFFFAOYSA-N
• 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C7H10N2O3/c1-3-12-6-4(2)5(7(10)11)8-9-6/h3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： GYLZIFSWCCXONF-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=C(C(=O)O)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 75.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid

3-Ethoxy-4-methyl-1H-pyrazole-5-carboxylic Acid (CAS 1297547-42-2): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid (CAS 1297547-42-2) has emerged as a significant compound with diverse applications. This pyrazole derivative is gaining attention in pharmaceutical research, agrochemical development, and material science due to its unique structural features and reactivity. The compound's molecular formula C₇H₁₀N₂O₃ represents a balanced combination of ethoxy, methyl, and carboxylic acid functional groups, making it particularly valuable for synthetic transformations.

The growing interest in heterocyclic compounds like 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid reflects current trends in drug discovery, where researchers seek novel scaffolds with improved pharmacokinetic properties. Recent publications highlight its potential as a pharmacophore in developing kinase inhibitors and anti-inflammatory agents. The carboxylic acid moiety at position 5 allows for straightforward derivatization through amide bond formation or esterification, while the ethoxy group at position 3 contributes to enhanced solubility and metabolic stability.

From a synthetic chemistry perspective, CAS 1297547-42-2 serves as an excellent example of how subtle modifications to the pyrazole core can dramatically alter physical and chemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point range of 160-165°C and characteristic IR absorption bands (particularly the strong carbonyl stretch around 1700 cm^-1) make identification straightforward for quality control purposes.

The applications of 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid extend beyond medicinal chemistry. In material science, researchers have explored its use as a ligand for metal-organic frameworks (MOFs) and as a building block for functional polymers. The compound's ability to coordinate with transition metals through both the pyrazole nitrogen and carboxylate oxygen creates opportunities for designing novel catalysts and sensor materials. These developments align with current industry demands for more efficient and selective catalytic systems.

Market analysis reveals increasing demand for specialty pyrazole derivatives, with 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid occupying a niche position. Suppliers typically offer this compound in research quantities (100mg to 10g scales) with purity levels exceeding 97%. The pricing structure reflects its status as a fine chemical rather than a bulk commodity, with costs varying based on purity specifications and order volume. Current Good Manufacturing Practice (cGMP) versions are available for pharmaceutical applications requiring stringent quality control.

Environmental and safety considerations for 1297547-42-2 follow standard laboratory protocols for handling organic acids. While not classified as hazardous under GHS criteria, proper personal protective equipment (gloves, goggles) is recommended when working with the compound. Storage conditions typically suggest keeping the material in a cool, dry place away from strong oxidizers. These handling characteristics make it relatively straightforward to incorporate into various research and production workflows.

The synthetic accessibility of 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid contributes to its growing popularity. Most commercial preparations involve multi-step sequences starting from readily available pyrazole precursors, with the ethoxy group introduced through Williamson ether synthesis and the carboxylic acid installed via oxidation or hydrolysis steps. Recent process optimization efforts have focused on improving atom economy and reducing heavy metal waste, reflecting the chemical industry's shift toward greener synthetic methodologies.

Analytical characterization of CAS 1297547-42-2 typically employs a combination of techniques. High-performance liquid chromatography (HPLC) establishes purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structure (particularly the characteristic shifts for the methyl protons at position 4 and the ethoxy methylene protons). Mass spectrometry provides molecular weight confirmation, and X-ray crystallography has been used to determine solid-state conformation in some studies. These comprehensive analytical protocols ensure reliable compound identification for research applications.

Looking forward, the scientific community anticipates expanded applications for 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid in emerging fields. Its potential in bioorthogonal chemistry—particularly as a component of click chemistry toolkits—is currently under investigation. Additionally, the compound's modular structure makes it attractive for combinatorial chemistry approaches and high-throughput screening programs. These developments position 1297547-42-2 as a compound to watch in coming years as research into functionalized pyrazoles continues to advance.

For researchers considering 3-ethoxy-4-methyl-1H-pyrazole-5-carboxylic acid for their projects, several practical considerations apply. The compound's stability under various conditions (pH, temperature, light exposure) should be verified for specific applications. Solubility characteristics may necessitate optimization of reaction solvents, with dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) often proving effective. As with any specialty chemical, consultation of recent literature and supplier technical data sheets is recommended to ensure optimal handling and application.